(1,3-Dihydro-2-benzofuran-1-yl)methanamine hydrochloride
Overview
Description
“(1,3-Dihydro-2-benzofuran-1-yl)methanamine hydrochloride” is a synthetic compound that belongs to the class of benzofuran derivatives . It is a white powder that is slightly soluble in water and commonly used as a reagent in chemical reactions .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems .Molecular Structure Analysis
The molecular structure of “(1,3-Dihydro-2-benzofuran-1-yl)methanamine hydrochloride” can be represented by the Inchi Code: 1S/C9H11NO.ClH/c10-5-9-8-4-2-1-3-7 (8)6-11-9;/h1-4,9H,5-6,10H2;1H . This indicates that the compound consists of a benzofuran ring attached to a methanamine group, and it forms a salt with hydrochloride .Physical And Chemical Properties Analysis
“(1,3-Dihydro-2-benzofuran-1-yl)methanamine hydrochloride” is a white powder with a molecular weight of 185.65 . It is slightly soluble in water .Scientific Research Applications
Pharmaceutical Research and Medicinal Chemistry
- Isocoumarin Derivatives : Compound X belongs to the isocoumarin family, which includes organic compounds with a 1H-isochromen-1-one or 1H-2-benzopyran-1-one nucleus. Isocoumarins exhibit diverse pharmacological activities, making them valuable targets for drug development . These activities include:
Fluorescent Probes and Coordination Chemistry
- Additionally, it serves as a ligand in coordination chemistry , forming complexes with metal ions. These complexes find applications in catalysis, materials science, and drug delivery systems.
Anticancer Potential
- Substituted benzofurans, including Compound X, have demonstrated significant anticancer activity . For instance:
Antifungal Properties
- Benzofuran derivatives have been investigated for their antifungal activity. Compound X’s structure may influence its effectiveness against phytopathogenic fungi .
Safety and Hazards
Future Directions
Benzofuran compounds, including “(1,3-Dihydro-2-benzofuran-1-yl)methanamine hydrochloride”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications . Future research may focus on the development of novel benzofuran derivatives with enhanced biological activities and the discovery of new synthetic methods for constructing benzofuran rings .
properties
IUPAC Name |
1,3-dihydro-2-benzofuran-1-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO.ClH/c10-5-9-8-4-2-1-3-7(8)6-11-9;/h1-4,9H,5-6,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWBHISIOGQTEOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(O1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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